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Compound of Interest

Compound Name: 4-Hydroxy Flecainide

CAS No.: 152171-74-9

Cat. No.: B601712

Get Quote

Abstract & Scope
4-Hydroxy Flecainide (also known as meta-O-dealkylated flecainide or Flecainide Impurity C)

is the primary active metabolite of the antiarrhythmic drug Flecainide. Accurate quantification of

this metabolite is critical for therapeutic drug monitoring (TDM) and pharmacokinetic profiling,

particularly in patients with renal impairment where metabolite accumulation occurs.

This guide defines the Gold Standard Protocols for the preparation, storage, and stability

testing of 4-Hydroxy Flecainide reference standards. It addresses specific chemical

vulnerabilities—namely phenolic oxidation and light sensitivity—that distinguish it from the

parent compound.

Chemical Identity & Properties
Understanding the physicochemical nature of the analyte is the first step in designing a stability

protocol.
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Property Data Relevance to Stability

CAS Number 152171-74-9
Verification of Reference

Material

Chemical Name

(RS)-4-hydroxy-N-(piperidin-2-

ylmethyl)-2,5-bis(2,2,2-

trifluoroethoxy)benzamide

Molecular Formula C₁₇H₂₀F₆N₂O₄ MW: 430.34 g/mol

Functional Groups
Phenol, Secondary Amine,

Amide, Ether

Phenol: Oxidation risk.[1][2]

Amine: pH-dependent

solubility.

pKa ~9.3 (Piperidine nitrogen)
Basic. Cationic at physiological

pH.

Solubility

Methanol (High), DMSO

(High), Water (Low/pH-

dependent)

Use organic solvents for stock

preparation.[3]

Storage & Preparation Protocol
The "Why" Behind the Protocol

Phenolic Instability: Unlike Flecainide, the 4-Hydroxy metabolite contains a free phenolic

group. Phenols are electron-rich and susceptible to formation of quinones via oxidation,

especially at alkaline pH.

Sorption: As a lipophilic basic amine, 4-Hydroxy Flecainide will adsorb to untreated glass

surfaces in aqueous solutions.

Photolysis: The aromatic ether/phenol core absorbs UV light, leading to potential radical

degradation.

Stock Solution Preparation (1.0 mg/mL)
Solvent Choice:Methanol (LC-MS Grade) is preferred over Acetonitrile for stock preparation

due to better solubility of the polar phenolic moiety and lower risk of precipitation upon cold
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storage.

Step-by-Step Protocol:

Weighing: Weigh ~10 mg of 4-Hydroxy Flecainide solid into a silanized amber glass vial.

Note: Avoid standard borosilicate glass to prevent adsorption.

Dissolution: Add Methanol to achieve a concentration of 1.0 mg/mL.

Critical: If using the free base, ensure complete dissolution by vortexing. If using a salt

form (e.g., acetate), correct the mass for the salt counter-ion.

Acidification (Optional but Recommended): Add 0.1% Formic Acid to the stock solution.

Reason: Acidification protonates the amine (preventing sorption) and keeps the phenol

non-ionized (preventing oxidation).

Storage Conditions Matrix
Solution Type Concentration Container Temperature

Stability
Estimate

Solid Reference N/A
Amber Glass

(Tight Seal)
-20°C > 2 Years

Primary Stock
1.0 mg/mL

(MeOH)

Amber Silanized

Glass
-80°C 12 Months

Working Std
10 µg/mL

(MeOH/H₂O)

Polypropylene

(Low-bind)
4°C 1 Week

Instrument QC < 100 ng/mL
Polypropylene

(Low-bind)

Autosampler

(10°C)
24 Hours

Stability Testing Protocol (Stress Testing)
To validate the integrity of your reference material, you must perform a Forced Degradation

Study. This self-validating system ensures your analytical method (HPLC/LC-MS) can detect

degradation products.
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Experimental Design
Prepare a 10 µg/mL solution of 4-Hydroxy Flecainide in the control solvent (50:50

MeOH:Water). Subject aliquots to the following conditions:

Stressor Condition Mechanism Probed Expected Result

Acid Hydrolysis 0.1 N HCl, 60°C, 4 hrs Amide/Ether cleavage
Stable (Flecainide

core is robust)

Base Hydrolysis
0.1 N NaOH, 60°C, 2

hrs
Phenolate oxidation

High Degradation Risk

(Color change to

yellow/brown)

Oxidation 3% H₂O₂, RT, 4 hrs
Phenol

Quinone
Moderate Degradation

Photolysis
UV Light (ICH Q1B),

24 hrs
Radical formation Minor Degradation

Thermal
60°C (No pH mod), 24

hrs
General instability Stable

Analytical Method (LC-MS/MS)
Column: C18 Reverse Phase (e.g., Waters XBridge or Phenomenex Kinetex), 2.1 x 50 mm,

1.7 µm.

Mobile Phase A: 0.1% Formic Acid in Water.[4]

Mobile Phase B: 0.1% Formic Acid in Methanol.

Gradient: 5% B to 95% B over 5 minutes.

Detection: MRM Mode.

Parent: 431.2

308.1 (Quantifier).
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Note: Degradants will likely elute earlier (more polar quinones) or later (dimers).

Visualizations
Reference Standard Management Workflow
This diagram illustrates the lifecycle of the reference material to minimize freeze-thaw cycles.

Solid Reference
(Store at -20°C)

Primary Stock
1.0 mg/mL in MeOH

(Store at -80°C)

Weigh & Dissolve Single-Use Aliquots
(100 µL each)

Immediate Aliquoting

NEVER Refreeze

Working Standard
(Dilute to 10 µg/mL)

Thaw once & Dilute Discard after 1 WeekExpiry

Click to download full resolution via product page

Caption: Single-direction workflow prevents concentration drift caused by repeated freeze-thaw

cycles.

Degradation Logic Tree
Use this to troubleshoot loss of signal intensity.
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Signal Loss Observed

Check Solvent pH

pH > 7?

Phenolic Oxidation
(Quinone formation)

Yes

pH < 7

No

Container Type?

Clear Glass? Polypropylene?

Adsorption to Glass

High Risk

Check Light Exposure

Low Risk

Click to download full resolution via product page

Caption: Troubleshooting decision tree for identifying root causes of 4-Hydroxy Flecainide
instability.
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European Pharmacopoeia (Ph. Eur.). Flecainide Acetate Monograph 1324. (Defines Impurity

C as 4-Hydroxy Flecainide).[5][6]

International Conference on Harmonisation (ICH). Guideline Q1A(R2): Stability Testing of

New Drug Substances and Products. Link

Conklin, J. D., et al. (1989). "Flecainide metabolism in humans." Clinical Pharmacokinetics.
(Establishes 4-Hydroxy Flecainide as major metabolite).

Cayman Chemical. Flecainide Acetate Product Information. Link (Provides solubility and

general stability baselines).

Anant Pharmaceuticals. Flecainide EP Impurity C Data Sheet. (Confirms storage at 2-8°C for
solid, though -20°C is recommended for long-term).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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